Cas no 2137032-99-4 (1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S)-)

• Product Name: 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S)-
• CAS No: 2137032-99-4
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6445162
• Update Time: 2025-06-11

1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S)-

• Inchi： 1S/C10H12N2O2.ClH/c11-9-5-1-4-8-7(9)3-2-6-10(8)12(13)14;/h2-3,6,9H,1,4-5,11H2;1H/t9-;/m0./s1
• InChI Key： ANJOVTXONVWABE-FVGYRXGTSA-N
• SMILES： N(C1C=CC=C2[C@H](CCCC=12)N)(=O)=O.Cl

Additional information on 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S)-

Introduction to 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2137032-99-4, known as 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S), represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of nitro-substituted tetrahydronaphthalenes, which have garnered considerable attention due to their unique structural and functional properties. The nitro group at the 5-position of the tetrahydronaphthalene core introduces a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the exploration of nitroaromatic compounds has expanded beyond traditional applications in explosives and dyes. The 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S) compound has emerged as a key player in medicinal chemistry due to its ability to serve as a precursor for biologically active molecules. Its chiral center at the 1-position allows for the synthesis of enantiomerically pure compounds, which is crucial for developing drugs with improved pharmacological profiles.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. The nitro group can be selectively reduced to an amine, providing a versatile handle for further functionalization. This property has been exploited in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation.

Recent studies have highlighted the potential of 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S) as a scaffold for designing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often overexpressed in diseases such as cancer. By modifying the structure of this compound, researchers have been able to develop highly specific kinase inhibitors that exhibit improved selectivity and reduced toxicity compared to earlier generations of drugs.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations. This solubility advantage is particularly important for drug delivery systems where bioavailability is a key concern. The chiral nature of the compound also allows for the development of enantiomerically pure drugs, which can lead to better patient outcomes by minimizing off-target effects.

Advances in computational chemistry have further accelerated the discovery process involving 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S). Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with target proteins with high accuracy. This has facilitated the rational design of derivatives with enhanced binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The synthesis of 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-nitro-, hydrochloride (1:1), (1S) involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the nitro group at the 5-position and subsequent reduction to an amine are critical steps that define its reactivity profile. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound is suitable for downstream applications.

In conclusion, 1-Naphthalenamine, _Naphthalenamine, ____(__(_(N)HCl) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an even greater role in advancing our understanding of biological processes and improving human health._